Cas no 1607014-48-1 (methyl 2-azaspiro3.3heptane-6-carboxylate)

• Product Name: methyl 2-azaspiro3.3heptane-6-carboxylate
• CAS No: 1607014-48-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2134070
• PubChem ID: 84075447
• Update Time: 2023-11-24

methyl 2-azaspiro3.3heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane-6-carboxylic acid methyl ester
• Methyl 2-Azaspiro[3.3]heptane-6-carboxylate
• CID 84075447
• 2-Azaspiro[3.3]heptane-6-carboxylic acid, methyl ester
• methyl 2-azaspiro3.3heptane-6-carboxylate

• MDL： MFCD28129798
• Inchi： 1S/C8H13NO2/c1-11-7(10)6-2-8(3-6)4-9-5-8/h6,9H,2-5H2,1H3
• InChI Key： SXHJDASDLOLCPA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CNC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 222.5±40.0 °C(Predicted)
• pka: 10.66±0.40(Predicted)